Cas no 38275-41-1 (methyl 2-(methylsulfanyl)pyrimidine-5-carboxylate)

• Product Name: methyl 2-(methylsulfanyl)pyrimidine-5-carboxylate
• CAS No: 38275-41-1
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• MDL: MFCD00194932
• CID: 54846
• Update Time: 2025-10-29

methyl 2-(methylsulfanyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(methylthio)pyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 2 -(methylthio)-, methyl ester
• Methyl 2-(methylsulfanyl)pyrimidine-5-carboxylate
• methyl 2-methylsulfanylpyrimidine-5-carboxylate
• 2-Methylsulfanylpyrimidine-5-carboxylicacid methyl ester
• Methyl 2-methylthiopyrimidine-5-carboxylate
• C7H8N2O2S
• Methyl 2-methylthio-5-pyrimidinearboxylate
• Methyl2-(methylthio)pyrimidine-5-carboxylate
• PSYRMEZGAWNWHV-UHFFFAOYSA-N
• STL556365
• FCH920641
• OR8662
• SBB053952
• BBL102562
• PB246
• 2-Methylthio-pyrimidine-5-carboxylic acid methyl ester
• methyl 2-(methylsulfanyl)pyrimidine-5-carboxylate

• MDL： MFCD00194932
• Inchi： 1S/C7H8N2O2S/c1-11-6(10)5-3-8-7(12-2)9-4-5/h3-4H,1-2H3
• InChI Key： PSYRMEZGAWNWHV-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)OC)C=N1

Computed Properties

• Exact Mass: 184.03100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Topological Polar Surface Area: 77.4

Experimental Properties

• Melting Point: 96-97 ºC
• PSA: 77.38000
• LogP: 0.98510

methyl 2-(methylsulfanyl)pyrimidine-5-carboxylate Security Information

• Hazard Statement： Harmful
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S22; S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S22;S26;S36/37/39

Additional information on methyl 2-(methylsulfanyl)pyrimidine-5-carboxylate

Methyl 2-(Methylsulfanyl)pyrimidine-5-carboxylate (CAS No. 38275-41-1): Properties, Applications, and Market Insights

Methyl 2-(methylsulfanyl)pyrimidine-5-carboxylate (CAS No. 38275-41-1) is a specialized organic compound belonging to the pyrimidine family. This compound, often referred to as methyl 2-methylsulfanylpyrimidine-5-carboxylate, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a methylsulfanyl group and a carboxylate ester in its molecular framework makes it a versatile intermediate for synthesizing more complex molecules.

The chemical formula of methyl 2-(methylsulfanyl)pyrimidine-5-carboxylate is C₇H₈N₂O₂S, with a molecular weight of 184.21 g/mol. Its structure consists of a pyrimidine ring substituted at the 2-position with a methylthio group and at the 5-position with a methyl ester. This arrangement contributes to its reactivity and utility in various synthetic pathways. Researchers often explore its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions about CAS 38275-41-1 is its solubility and stability under different conditions. Studies indicate that this compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and dichloromethane, but exhibits limited solubility in water. Its stability is generally good at room temperature, though prolonged exposure to light or moisture should be avoided to prevent degradation. These properties make it suitable for laboratory-scale reactions and industrial applications where controlled environments are maintained.

In recent years, the demand for methyl 2-methylsulfanylpyrimidine-5-carboxylate has increased due to its role in synthesizing biologically active compounds. For instance, it serves as a key intermediate in the production of antiviral and anticancer agents. The rise of personalized medicine and targeted therapies has further amplified interest in such building blocks, as researchers seek novel molecular scaffolds for drug development. Additionally, its applications extend to agrochemicals, where it is used in the synthesis of crop protection agents that address modern agricultural challenges.

The synthesis of methyl 2-(methylsulfanyl)pyrimidine-5-carboxylate typically involves the condensation of appropriately substituted pyrimidine precursors. One common method includes the reaction of 2-mercaptopyrimidine-5-carboxylic acid with methyl iodide in the presence of a base, followed by esterification. Alternative routes may involve palladium-catalyzed cross-coupling reactions or nucleophilic substitution strategies. These synthetic approaches are frequently discussed in academic forums and patent literature, reflecting the compound's importance in organic chemistry.

From a market perspective, CAS 38275-41-1 is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical and agrochemical sectors. The global market for pyrimidine derivatives has seen steady growth, driven by advancements in drug discovery and sustainable agriculture. Suppliers often highlight its high purity (>98%) and compliance with international quality standards, which are critical for end-users in regulated industries. Pricing trends indicate moderate fluctuations based on raw material availability and regional demand.

Environmental and safety considerations for methyl 2-methylsulfanylpyrimidine-5-carboxylate are also a topic of interest. While not classified as highly hazardous, proper handling procedures—such as the use of personal protective equipment (PPE) and adequate ventilation—are recommended during its use. Disposal should follow local regulations for organic compounds to minimize environmental impact. These guidelines align with the broader industry shift toward greener chemistry practices and responsible sourcing.

Looking ahead, research into methyl 2-(methylsulfanyl)pyrimidine-5-carboxylate is expected to expand, particularly in exploring its derivatives for new therapeutic applications. Computational chemistry and machine learning are increasingly being employed to predict its reactivity and optimize synthetic routes, reflecting the integration of AI in chemical research. Such innovations could unlock further potential for this compound in addressing unmet medical needs and advancing sustainable agrochemical solutions.

In summary, methyl 2-(methylsulfanyl)pyrimidine-5-carboxylate (CAS No. 38275-41-1) is a valuable pyrimidine derivative with diverse applications in pharmaceuticals and agrochemicals. Its unique structure, synthetic versatility, and growing market demand underscore its importance in modern chemistry. As research continues to uncover new uses and improved synthetic methods, this compound is poised to remain a focal point in the development of next-generation bioactive molecules.